Avenaciolide
Avenaciolide
Avenaciolide, a bicyclic bis-butyrolactone, was isolated from Aspergillus avenaceus in 1963 as an antifungal agent. Avenaciolide inhibits glutamate transport and is also thought to act as an atypical ionophore.
Brand Name:
Vulcanchem
CAS No.:
16993-42-3
VCID:
VC0020334
InChI:
InChI=1S/C15H22O4/c1-3-4-5-6-7-8-9-11-12-10(2)14(16)19-13(12)15(17)18-11/h11-13H,2-9H2,1H3
SMILES:
CCCCCCCCC1C2C(C(=O)O1)OC(=O)C2=C
Molecular Formula:
C15H22O4
Molecular Weight:
266.33 g/mol
Avenaciolide
CAS No.: 16993-42-3
Reference Standards
VCID: VC0020334
Molecular Formula: C15H22O4
Molecular Weight: 266.33 g/mol
| CAS No. | 16993-42-3 |
|---|---|
| Product Name | Avenaciolide |
| Molecular Formula | C15H22O4 |
| Molecular Weight | 266.33 g/mol |
| IUPAC Name | 3-methylidene-4-octyl-4,6a-dihydro-3aH-furo[3,4-b]furan-2,6-dione |
| Standard InChI | InChI=1S/C15H22O4/c1-3-4-5-6-7-8-9-11-12-10(2)14(16)19-13(12)15(17)18-11/h11-13H,2-9H2,1H3 |
| Standard InChIKey | GSTQYRQXFPSWSH-UHFFFAOYSA-N |
| SMILES | CCCCCCCCC1C2C(C(=O)O1)OC(=O)C2=C |
| Canonical SMILES | CCCCCCCCC1C2C(C(=O)O1)OC(=O)C2=C |
| Appearance | Colourless residue |
| Description | Avenaciolide, a bicyclic bis-butyrolactone, was isolated from Aspergillus avenaceus in 1963 as an antifungal agent. Avenaciolide inhibits glutamate transport and is also thought to act as an atypical ionophore. |
| Reference | Avenaciolide, an antifungal lactone from Aspergillus avenaceus. Brookes D. et al. J. Chem. Soc. 1963, 5385.Avenaciolide: a specific inhibitor of glutamate transport in rat liver mitochondria. McGivan J.D. & Chappell J.B. Biochem. J. 1970, 116, 37P.Ionophoric actions of avenaciolide on mitochondrial cations. Harris E.J. & Wimhurst J.M. Arch. Biochem. Biophys. 1974, 162, 426. |
| PubChem Compound | 89293 |
| Last Modified | Nov 11 2021 |
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